Cas no 1003-73-2 (3-methylpyridin-1-ium-1-olate)

• Product Name: 3-methylpyridin-1-ium-1-olate
• CAS No: 1003-73-2
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00006203
• CID: 40502
• PubChem ID: 13858
• Update Time: 2024-11-26

3-methylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-Picoline-N-oxide
• 3-Picoline N-oxide
• 3-methylpyridine 1-oxide
• PicolineNoxide
• 3-Methylpyrine-N-Oxide
• 3-Methylpyridine N-oxide
• 3-methylpyridine n oxide
• 3-Methylpyridine-N-oxide
• 3-Picoline 1-Oxide
• 3-methyl-pyridine 1-oxide
• 3-picoline-oxide
• B-Picoline-N-oxide
• NSC 18254
• β-Picoline Oxide
• β-Picoline 1-oxide
• beta-Picoline 1-oxide
• BETA-PICOLINE-N-OXIDE
• 3-Picoline, 1-oxide
• 3-methylpyridin-1-ium-1-olate
• MFCD00006203
• BB 0220378
• P0419
• DTXSID3037258
• F0001-0038
• NSC-18254
• UNII-YA9Q5YUG2M
• NSC18254
• A800184
• 3-methyl-1-oxidanidyl-pyridin-1-ium
• .beta.-Picoline 1-oxide
• 3-methyl-1-oxidopyridin-1-ium
• DMGGLIWGZFZLIY-UHFFFAOYSA-N
• AKOS004904002
• EN300-21618
• 3-Picoline-N- oxide
• SCHEMBL303789
• SY020469
• .beta.-Picoline N-oxide
• AI3-60113
• EINECS 213-714-4
• W-108965
• 1003-73-2
• YA9Q5YUG2M
• beta-Picoline N-oxide
• 3-Methylpyridine1-oxide
• STR00249
• NS00042743
• InChI=1/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H
• 3-Methylpyridine N-oxide, 98%
• 3-Methylpyridine-1-oxide
• AM81288
• AC-907/34117036
• Pyridine, 3-methyl-, 1-oxide
• PYRIDINE, 3-METHYL-1-OXIDE
• FT-0622935
• 3-Picoline-N-oxide,95%
• DB-016019
• pyridine, 1-oxide, 3-methyl-

• MDL： MFCD00006203
• Inchi： 1S/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
• InChI Key： DMGGLIWGZFZLIY-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C)C=1
• BRN： 106327

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 25.5A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.13
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 150°C/15mmHg(lit.)
• Flash Point: 143 ºC
• Refractive Index: 1.5444 (estimate)
• Solubility: >2000g/l
• Water Partition Coefficient: dissolution
• PSA: 25.46000
• LogP: 1.42350
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic

3-methylpyridin-1-ium-1-olate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：UT5799000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Pesticide Chemicals Pesticide Intermediates